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Compound of Interest

Compound Name: 2-Chloro-p-xylene

Cat. No.: B1217518

Technical Support Center: 2-Chloro-p-xylene

This guide provides essential safety information, handling procedures, and troubleshooting for
researchers, scientists, and drug development professionals working with 2-Chloro-p-xylene.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 2-Chloro-p-xylene?

Al: 2-Chloro-p-xylene is a flammable liquid and vapor.[1] It is harmful if swallowed or inhaled
and causes skin and serious eye irritation.[2][3] It may also cause respiratory irritation.[1][4]
Long-term or repeated exposure may cause damage to organs such as the blood, kidneys,
nervous system, and liver.[5]

Q2: What are the immediate first aid measures in case of exposure?
A2:

 Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention
immediately.[2][6]

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
plenty of soap and water for at least 15 minutes.[2] If skin irritation persists, get medical
advice.[2]
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o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[2] If eye irritation persists, seek medical attention.

[2][7]

e Ingestion: Do NOT induce vomiting.[1][2] Rinse the mouth with water and call a poison
center or doctor immediately.[2][6]

Q3: What personal protective equipment (PPE) is required when handling 2-Chloro-p-xylene?

A3: Always wear appropriate protective gloves (e.g., Viton®, polyvinyl alcohol), chemical safety
goggles or a face shield, and a lab coat or chemical protective clothing.[6] Work in a well-
ventilated area or under a chemical fume hood.[4] If ventilation is inadequate, use a NIOSH-
approved respirator with an organic vapor cartridge.[6]

Q4: How should | properly store 2-Chloro-p-xylene?

A4: Store in a tightly closed container in a cool, dry, and well-ventilated area.[2] Keep away
from heat, sparks, open flames, and other ignition sources.[4] The storage area should be
fireproof and separate from incompatible materials such as strong oxidizing agents and strong
acids.[1][4] Ground and bond containers and receiving equipment to prevent static discharge.

[4]
Q5: What should | do in case of a spill?

A5: In case of a spill, evacuate the area and eliminate all ignition sources.[6] Wear appropriate
PPE, including respiratory protection.[5] Contain the spill using an inert absorbent material like
sand or dry earth.[1][5] Collect the absorbed material into a suitable, labeled container for
disposal.[4][6] Do not let the chemical enter drains or waterways.[1]

Q6: What materials are incompatible with 2-Chloro-p-xylene?

A6: 2-Chloro-p-xylene is incompatible with strong oxidizing agents, strong acids, and strong
bases.[1][4][7] Contact with these materials can cause vigorous reactions.

Quantitative Data Summary
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Property Value Source
CAS Number 95-72-7 [2][3]
Molecular Formula CsHoCl [2][3]
Molecular Weight 140.61 g/mol [3]
Appearance Colorl.ess' to almost colorless

clear liquid
Density ~1.049 g/mL at 25 °C [8]
Flash Point Below 141°F (60.5°C) [8]
Boiling Point ~186 °C [8]

Experimental Protocol: General Handling and Use

This protocol outlines the general steps for safely handling and using 2-Chloro-p-xylene in a
laboratory setting.

e Preparation:

o Ensure a chemical fume hood is operational and the work area is clear of clutter and
ignition sources.

o Verify that a safety shower and eyewash station are accessible.[2]
o Assemble all necessary glassware and equipment.

o Don the appropriate PPE: lab coat, chemical-resistant gloves, and chemical safety
goggles.

» Dispensing:

o Ground and bond the source container and the receiving vessel to prevent static electricity
buildup.

o Carefully open the container in the fume hood.
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o Use a clean, dry pipette or graduated cylinder to measure and transfer the required
amount of 2-Chloro-p-xylene.

o Avoid splashing.

o Securely close the container immediately after dispensing.

» Reaction/Use:
o Perform all operations involving 2-Chloro-p-xylene within the fume hood.

o If heating is required, use a heating mantle or oil bath with a temperature controller. Avoid
open flames.

o Maintain constant vigilance over the experiment.
o Waste Disposal:

o Dispose of all waste containing 2-Chloro-p-xylene in a designated, properly labeled
hazardous waste container.[2][7]

o Do not mix with incompatible waste streams.
o Follow all local, state, and federal regulations for hazardous waste disposal.

o Decontamination:

o

Clean all glassware and equipment that came into contact with 2-Chloro-p-xylene.

[e]

Wipe down the work surface in the fume hood.

o

Remove and properly dispose of contaminated gloves.

[¢]

Wash hands thoroughly with soap and water after the procedure.

Troubleshooting and Emergency Workflow
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Emergency Identification

Emergency Event
(e.g., Spill, Exposure, Fire)

e Exposure Responge
Spill Response Fire Response

Evacuate Area
Eliminate Ignition Sources
Don PPE

Activate Fire Alarm
Evacuate Immediately

Determine Exposure Route
(Skin, Eyes, Inhalation)

Remove Contaminated Clothing
Wash with Soap & Water for 15 min

Rinse Eyes for 15 min
Remove Contact Lenses

If safe, use CO2, dry chemical,

Wlove m R AT or alcohol-resistant foam

Contain with Inert Absorbent

Collect in Labeled Container
Dispose as Hazardous Waste

Seek Medical Attention

Click to download full resolution via product page

Caption: Troubleshooting workflow for 2-Chloro-p-xylene emergencies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1217518#safe-handling-and-storage-procedures-for-
2-chloro-p-xylene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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